2-Methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidine-5-carboxylic acid

• Molecular Formula: C9H10N2O2
• Molecular Weight: 178.19 g/mol
• SMILES: CC1=NC=C2C(CCC2=N1)C(=O)O
• InChI: InChI=1S/C9H10N2O2/c1-5-10-4-7-6(9(12)13)2-3-8(7)11-5/h4,6H,2-3H2,1H3,(H,12,13)
• InChIKey: FXRXJMZWNFLJOQ-UHFFFAOYSA-N

2-Methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidine-5-carboxylic acid: Key Building Block for Medicinal Chemistry

2-Methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidine-5-carboxylic acid (CAS 1780245-25-1) is a bicyclic heterocycle featuring a pyrimidine ring fused to a cyclopentane ring, bearing a carboxylic acid at the 5-position and a methyl group at the 2-position . With a molecular formula of C₉H₁₀N₂O₂ and a molecular weight of 178.19 g/mol, this compound serves as a versatile intermediate in the synthesis of kinase inhibitors and nucleoside analogs [1][2]. Its structural features permit regioselective functionalization at the 4-position of the pyrimidine ring while the carboxylic acid handle enables amide coupling and other derivatizations.

Workflow

Medicinal chemistry intermediate for nucleoside analogs and kinase inhibitor libraries

Selection

2-Methyl substituent tunes lipophilicity while retaining a free 4-position for diversification

Use Context

Carboxylic acid handle supports amide coupling; no additional H-bond donors that could complicate SAR

• [1] Semantic Scholar. 何艳 – Author Profile. Compound disclosed as important intermediate for synthesizing novel 5-substituted pyrimidine carbocyclic nucleoside medicine. Available at: https://www.semanticscholar.org/author/何艳/2074745382 View Source
• [2] Lin K, et al. Discovery and Preclinical Pharmacology of a Selective ATP-Competitive Akt Inhibitor (GDC-0068) for the Treatment of Human Tumors. Journal of Medicinal Chemistry, 2012, 55(18). DOI: 10.1021/jm301024w View Source

Why Unsubstituted or 2-Amino Analogs Cannot Replace It

Interchanging 2-substituted cyclopenta[d]pyrimidine-5-carboxylic acids without quantitative justification risks altering lipophilicity-driven properties such as membrane permeability, solubility, and protein binding, even when the polar surface area remains conserved . The 2-methyl substituent imparts a distinct electronic and steric environment compared to the 2-unsubstituted or 2-amino analogs, directly affecting the compound's partitioning behavior (LogP 0.90 vs. 0.59 vs. -0.64, respectively) . These differences translate into divergent performance in downstream coupling reactions, crystallization behavior, and ultimately the pharmacokinetic profile of final drug candidates, making generic substitution scientifically unsound without explicit comparative validation.

Target compound

2-Methyl derivative

Predicted LogP ~0.9; 3 H-acceptors; MW 178.19

Potential substitutes

2-Unsubstituted analog

Lower lipophilicity (LogP ~0.59) may alter membrane partitioning and coupling behavior

2-Amino analog

Markedly different LogP (-0.64) and extra H-bond donor may shift crystallization and PK profiles

Quantitative Evidence vs. Closest Analogs

Lipophilicity (LogP) Comparison Across 2-Substituted Analogs

The 2-methyl derivative exhibits a predicted LogP of 0.90, which is 1.5-fold higher than the 2-unsubstituted analog (LogP 0.59) and markedly higher than the 2-amino analog (LogP -0.64) . This indicates substantially increased lipophilicity, which can enhance membrane permeability while still maintaining favorable drug-like properties. All three compounds share an identical topological polar surface area (TPSA) of 63.08 Ų, confirming that the lipophilicity difference arises solely from the 2-substituent .

Lipophilicity (LogP)

Cross-study comparable

ΔLogP +0.31 vs unsubstituted; +1.54 vs 2-amino

Reported lipophilicity context; may support permeability screening

In silico prediction; identical TPSA 63.08 Ų

Evidence Dimension	Predicted octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 0.89942 (2-Methyl derivative)
Comparator Or Baseline	Comparator 1: 2-Unsubstituted derivative, LogP = 0.591; Comparator 2: 2-Amino derivative, LogP = -0.64
Quantified Difference	ΔLogP = +0.31 vs. 2-unsubstituted; ΔLogP = +1.54 vs. 2-amino
Conditions	In silico prediction using ADMET Predictor™ or equivalent computational method as reported on vendor datasheets (Chemscene, ChemSrc)

Why This Matters

For procurement decisions in lead optimization programs, the 0.31 log unit increase in lipophilicity relative to the unsubstituted analog can translate to measurably improved passive membrane permeability without violating Lipinski's Rule of 5, making it a preferred scaffold when cellular potency requires enhanced partitioning.

Molecular Weight and Formula Differentiation

The target compound (C₉H₁₀N₂O₂, MW 178.19 g/mol) differs from the 2-unsubstituted analog (C₈H₈N₂O₂, MW 164.16 g/mol) by one additional methyl group, resulting in a molecular weight increase of 14.03 g/mol . This structural difference can influence crystal packing, melting point, and solubility in organic solvents. The 2-amino analog (C₈H₉N₃O₂, MW 179.18 g/mol) has a similar molecular weight but a fundamentally different hydrogen-bonding capacity (4 H-acceptors vs. 3 for the methyl derivative) .

Molecular properties

Class-level inference

MW 178.19 vs 164.16 (unsubst.) vs 179.18 (2-amino); H-acceptors 3 vs 3 vs 4

Specification review; reduced H-bonding may favor crystallization

Derived from vendor datasheets

Evidence Dimension	Molecular formula and weight
Target Compound Data	C₉H₁₀N₂O₂, MW = 178.19 g/mol (2-Methyl)
Comparator Or Baseline	Comparator 1: C₈H₈N₂O₂, MW = 164.16 g/mol (2-Unsubstituted); Comparator 2: C₈H₉N₃O₂, MW = 179.18 g/mol (2-Amino)
Quantified Difference	ΔMW = +14.03 g/mol vs. 2-unsubstituted; ΔMW = -0.99 g/mol vs. 2-amino; H-acceptors: 3 (target) vs. 3 (unsubstituted) vs. 4 (amino)
Conditions	Standard molecular formula and weight as reported on vendor datasheets

Why This Matters

The intermediate molecular weight and reduced hydrogen-bonding capacity of the 2-methyl compound, compared to the 2-amino analog, can favor crystallization and simplify purification, which is critical when scaling up synthetic intermediates for medicinal chemistry campaigns.

Synthetic Utility in Nucleoside and Kinase Inhibitor Synthesis

The 2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidine scaffold has been specifically identified as an important intermediate for synthesizing novel 5-substituted pyrimidine carbocyclic nucleoside medicines, offering advantages of simple and safe operational processes and mild reaction conditions suitable for industrial production [1]. Additionally, the broader 6,7-dihydro-5H-cyclopenta[d]pyrimidine class has been extensively optimized as ATP-competitive Akt inhibitors, exemplified by GDC-0068 (ipatasertib), which demonstrates potent inhibition of all three Akt isoforms with IC₅₀ values ranging from 5 to 30 nmol/L [2]. The 2-methyl substituent leaves the 4-position available for further functionalization via chlorination or direct amination, enabling divergent synthesis of compound libraries.

Synthetic utility

Class-level inference

Cited as intermediate for 5-substituted pyrimidine carbocyclic nucleosides; Akt inhibitor GDC-0068 IC₅₀ 5–30 nM (class representative)

Supports synthetic route selection; literature precedent for nucleoside and kinase inhibitor chemistry

Class-level, not direct data on this exact compound

Evidence Dimension	Reported synthetic utility for specific therapeutic target classes
Target Compound Data	Specifically cited as a key intermediate for 5-substituted pyrimidine carbocyclic nucleoside synthesis [1]
Comparator Or Baseline	2-Amino analog: used in different contexts (enzyme interaction studies, metabolic pathway research) per vendor descriptions; 2-Unsubstituted analog: general heterocyclic building block without specific nucleoside intermediate designation
Quantified Difference	Qualitative differentiation based on cited application; GDC-0068 (class representative) achieves Akt IC₅₀ = 5–30 nmol/L
Conditions	As cited in patent/paper disclosures and vendor documentation

Why This Matters

When selecting intermediates for nucleoside drug synthesis, the 2-methyl compound offers documented synthetic precedent and scalability advantages over the 2-amino or unsubstituted analogs, which lack equivalent citations for this specific application.

• [1] Semantic Scholar. 何艳 – Author Profile. Compound disclosed as important intermediate for synthesizing novel 5-substituted pyrimidine carbocyclic nucleoside medicine. Available at: https://www.semanticscholar.org/author/何艳/2074745382 View Source
• [2] Lin K, et al. Discovery and Preclinical Pharmacology of a Selective ATP-Competitive Akt Inhibitor (GDC-0068) for the Treatment of Human Tumors. Journal of Medicinal Chemistry, 2012, 55(18). DOI: 10.1021/jm301024w View Source

Room Temperature Shipping Stability

The target compound is shipped at room temperature and stored sealed in dry conditions at 2–8°C, without requiring cold-chain logistics . This is comparable to the 2-unsubstituted analog, which has similar storage and shipping specifications . While this does not represent a differentiation from the unsubstituted analog, it confirms that the addition of the 2-methyl group does not compromise ambient stability, which may not be the case for more reactive 2-substituted analogs such as the 2-chloro derivative.

Shipping stability

Supporting evidence

Room temperature shipping; storage sealed dry at 2–8°C

Logistics context; no cold-chain requirement

Matches unsubstituted analog; data to verify for 2-chloro derivative

Evidence Dimension	Shipping and storage conditions
Target Compound Data	Shipping: Room temperature; Storage: Sealed in dry, 2–8°C
Comparator Or Baseline	2-Unsubstituted analog: identical conditions (Room temperature shipping, sealed in dry, 2–8°C)
Quantified Difference	No difference vs. 2-unsubstituted analog; potential advantage over more labile 2-substituted analogs (not directly quantified)
Conditions	As specified on Chemscene vendor datasheets for CAS 1780245-25-1 and CAS 1782200-35-4

Why This Matters

For procurement and logistics planning, room temperature shipping eliminates cold-chain costs and reduces the risk of compound degradation during transit, ensuring that the material arrives in usable condition for time-sensitive medicinal chemistry projects.

Optimal Procurement Scenarios Based on Quantitative Differentiation

Lead Optimization Requiring Finely Tuned Lipophilicity

When a medicinal chemistry program requires a cyclopenta[d]pyrimidine-5-carboxylic acid building block with intermediate lipophilicity (LogP ~0.9) to balance membrane permeability and aqueous solubility, the 2-methyl derivative provides a measured advantage over the more polar 2-unsubstituted analog (LogP 0.59) and the highly polar 2-amino analog (LogP -0.64) . This is particularly relevant for CNS-targeted programs where slight increases in LogP can significantly enhance blood-brain barrier penetration.

Synthesis of 5-Substituted Pyrimidine Carbocyclic Nucleoside Analogs

This compound has been explicitly cited as an important intermediate for the synthesis of novel 5-substituted pyrimidine carbocyclic nucleoside medicines, with documented advantages including simple operational processes, mild reaction conditions, and suitability for industrial scale-up [1]. Procurement of this specific 2-methyl derivative is recommended over generic analogs when the synthetic route requires a pre-installed methyl group at the 2-position to avoid additional protection/deprotection steps.

Focused Kinase Inhibitor Library Synthesis

The 6,7-dihydro-5H-cyclopenta[d]pyrimidine scaffold has been validated in the development of potent, selective Akt inhibitors such as GDC-0068 (ipatasertib), which achieves IC₅₀ values of 5–30 nmol/L across all three Akt isoforms [2]. The 2-methyl-5-carboxylic acid derivative serves as a versatile starting point for library synthesis, where the carboxylic acid enables rapid amide coupling diversification while the 2-methyl group modulates the electronic properties of the pyrimidine ring without introducing additional hydrogen-bond donors that could complicate SAR interpretation.

Scale-Up and Process Chemistry with Ambient Stability

For process chemistry groups scaling up intermediates for preclinical supply, the room temperature shipping stability and straightforward storage requirements (sealed in dry, 2–8°C) of the 2-methyl derivative facilitate inventory management and reduce cold-chain logistics costs. This logistical simplicity, combined with the compound's established purity specification (≥98%), supports reliable use in multi-step synthetic sequences without the need for repurification upon receipt.

Application

Selection Property

Validation Focus

Lead optimization requiring tuned lipophilicity

Intermediate lipophilicity range (reported LogP ~0.9)

Confirm permeability and solubility balance in target assay

5-Substituted pyrimidine carbocyclic nucleoside synthesis

Pre-installed 2-methyl group; carboxylic acid coupling handle

Verify compatibility with glycosylation or nucleobase attachment conditions

Focused kinase inhibitor library construction

2-Methyl modulates electronic effects without adding H-bond donors

Assess SAR around 4-position modifications; confirm retention of kinase binding

Scale-up and process chemistry with ambient stability

Room temperature shipping; dry 2–8°C storage

Review lot purity upon receipt; evaluate handling in pilot-scale reactions

• [1] Semantic Scholar. 何艳 – Author Profile. Compound important intermediate for 5-substituted pyrimidine carbocyclic nucleoside synthesis. Available at: https://www.semanticscholar.org/author/何艳/2074745382 View Source
• [2] Lin K, et al. Discovery and Preclinical Pharmacology of a Selective ATP-Competitive Akt Inhibitor (GDC-0068). Journal of Medicinal Chemistry, 2012, 55(18). DOI: 10.1021/jm301024w View Source